Cas no 89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid)

5-Fluorobenzofuran-2-carboxylic acid structure
89197-62-6 structure
Product Name:5-Fluorobenzofuran-2-carboxylic acid
CAS No:89197-62-6
MF:C9H5FO3
MW:180.132606267929
MDL:MFCD09038172
CID:711351
PubChem ID:10986872
Update Time:2024-11-26

5-Fluorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Fluorobenzofuran-2-carboxylic acid
    • 2-Benzofurancarboxylicacid, 5-fluoro-
    • 5-FLUORO-1-BENZOFURAN-2- CARBOXYLIC ACID
    • 2-Benzofurancarboxylicacid,5-fluoro
    • 5-fluoro-1H-benzofuran-2-carboxylic acid
    • 5-fluorobenzo-furan-2-carboxylic acid
    • F2124-1204
    • 5-Fluoro-2-benzofurancarboxylic acid (ACI)
    • AS-44008
    • MFCD09038172
    • 5-fluorobenzo[b]furan-2-carboxylic acid
    • SCHEMBL2897831
    • 89197-62-6
    • 5-FLUORO-1-BENZOFURAN-2-CARBOXYLIC ACID
    • Z979493270
    • STL217538
    • W10186
    • SY045635
    • HITUZQPFDWNUHA-UHFFFAOYSA-N
    • 2-BENZOFURANCARBOXYLIC ACID, 5-FLUORO-
    • AKOS000320415
    • AS-871/43474828
    • EN300-74251
    • DTXSID60450820
    • CS-0062578
    • MB06881
    • MDL： MFCD09038172
    • Inchi： 1S/C9H5FO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
    • InChI Key： HITUZQPFDWNUHA-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC2C(=CC=C(C=2)F)O1)O

Computed Properties

  • Exact Mass: 180.02200
  • Monoisotopic Mass: 180.02227218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 317.012℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 50.44000
  • LogP: 2.27010

5-Fluorobenzofuran-2-carboxylic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Fluorobenzofuran-2-carboxylic acid Production Method

Production Method 1

13939-06-5 13939-06-5
91703-57-0 91703-57-0
89197-62-6 89197-62-6
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 2,2′-Bipyridine ,  Copper bromide (CuBr2) Solvents: tert-Butanol ,  Water ;  8 h, 90 °C
Reference
Tandem Synthesis of 2-Carboxybenzofurans via Sequential Cu-Catalyzed C-O Coupling and Mo(CO)6-Mediated Carbonylation Reactions
Mo, Qinliang; Sun, Nan ; Jin, Liqun ; Hu, Baoxiang; Shen, Zhenlu ; et al, Journal of Organic Chemistry, 2020, 85(17), 11490-11500

Production Method 2

93849-31-1 93849-31-1
89197-62-6 89197-62-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ,  Water ;  30 min, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis and biological evaluation of novel shikonin-benzo[b]furan derivatives as tubulin polymerization inhibitors targeting the colchicine binding site
Shao, Yu-Ying; Yin, Yong; Lian, Bao-Ping; Leng, Jia-Fu; Xia, Yuan-Zheng; et al, European Journal of Medicinal Chemistry, 2020, 190,

Production Method 3

1210226-84-8 1210226-84-8
89197-62-6 89197-62-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  3 h, 0 °C
Reference
Modulation on C- and N-Terminal Moieties of a Series of Potent and Selective Linear Tachykinin NK2 Receptor Antagonists
Gensini, Martina; Altamura, Maria; Dimoulas, Tula; Fedi, Valentina; Giannotti, Danilo; et al, ChemMedChem, 2010, 5(1), 65-78

Production Method 4

347-54-6 347-54-6
685-87-0 685-87-0
89197-62-6 89197-62-6
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Water Solvents: Methyl ethyl ketone
1.2 Reagents: Sodium hydroxide Solvents: Ethanol
Reference
Studies Towards the Total Synthesis of Aspirochlorine and Chloptosin (Postdoctoral Thesis)
Knauer, Stephan, 2007, , ,

5-Fluorobenzofuran-2-carboxylic acid Raw materials

5-Fluorobenzofuran-2-carboxylic acid Preparation Products

5-Fluorobenzofuran-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89197-62-6)5-Fluorobenzofuran-2-carboxylic acid
Order Number:A861279
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:29
Price ($):181.0/734.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89197-62-6)5-Fluorobenzofuran-2-carboxylic acid
A861279
Purity:99%/99%
Quantity:5g/25g
Price ($):181.0/734.0
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